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Compound of Interest

Compound Name: cyclin D3

CAS No.: 147954-86-7

Cat. No.: B1179229

Get Quote

These application notes provide a comprehensive guide for researchers, scientists, and drug

development professionals on the overexpression of cyclin D3 in mammalian cells using a

lentiviral vector system. This powerful technique allows for the stable and long-term expression

of cyclin D3, facilitating the study of its role in cell cycle progression, tumorigenesis, and as a

potential therapeutic target.

Introduction to Cyclin D3
Cyclin D3, encoded by the CCND3 gene, is a key regulatory protein in the cell cycle. It belongs

to the D-type cyclin family, which also includes cyclin D1 and cyclin D2. Cyclin D3 forms a

complex with cyclin-dependent kinases 4 and 6 (CDK4/6), and this complex plays a crucial role

in the G1 to S phase transition of the cell cycle. The primary function of the Cyclin D3-CDK4/6

complex is to phosphorylate the Retinoblastoma (Rb) protein.[1] This phosphorylation event

leads to the dissociation of Rb from the E2F transcription factor, allowing E2F to activate the

transcription of genes required for DNA synthesis and cell cycle progression.

Dysregulation of cyclin D3 expression has been implicated in various types of cancer,

including hematological malignancies and solid tumors.[2][3] Overexpression of cyclin D3 can
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lead to uncontrolled cell proliferation, a hallmark of cancer. Therefore, studying the effects of

cyclin D3 overexpression is critical for understanding its oncogenic mechanisms and for the

development of targeted cancer therapies.

Lentiviral Overexpression System
Lentiviral vectors are a highly efficient tool for gene delivery into a wide range of mammalian

cells, including both dividing and non-dividing cells. These vectors are derived from the human

immunodeficiency virus (HIV), but have been engineered for safety by removing the genes

required for replication. The key advantages of using a lentiviral system for cyclin D3
overexpression include:

High Transduction Efficiency: Lentiviruses can efficiently infect a broad range of cell types.

Stable Integration: The lentiviral genome integrates into the host cell's DNA, leading to long-

term, stable expression of the transgene.

Broad Tropism: Pseudotyping the lentivirus with envelope proteins like VSV-G allows for the

transduction of a wide variety of cell types.

This protocol describes the use of a third-generation lentiviral system, which offers enhanced

safety features due to the separation of the packaging components into multiple plasmids.

Experimental Overview
The overall experimental workflow for cyclin D3 overexpression and its functional

characterization involves several key stages:

Lentiviral Vector Construction: Cloning the human cyclin D3 open reading frame (ORF) into

a lentiviral expression vector.

Lentivirus Production: Co-transfecting the lentiviral expression vector and packaging

plasmids into a packaging cell line (e.g., HEK293T) to produce viral particles.

Lentiviral Transduction: Infecting the target cells with the produced lentivirus to generate a

stable cell line overexpressing cyclin D3.
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Verification of Overexpression: Confirming the increased expression of cyclin D3 at both the

mRNA and protein levels using qPCR and Western blotting, respectively.

Functional Analysis: Assessing the phenotypic effects of cyclin D3 overexpression, such as

changes in cell proliferation.

Data Presentation
Table 1: Verification of Cyclin D3 Overexpression by
Western Blot Densitometry

Cell Line
Transductio
n Group

Cyclin D3
(Arbitrary
Units)

β-Actin
(Arbitrary
Units)

Normalized
Cyclin D3
Expression
(Cyclin D3 /
β-Actin)

Fold
Change (vs.
Control)

MCF-7
Empty Vector

(Control)
15,234 85,678 0.178 1.0

MCF-7

Cyclin D3

Overexpressi

on

98,765 84,987 1.162 6.5

A549
Empty Vector

(Control)
12,543 88,345 0.142 1.0

A549

Cyclin D3

Overexpressi

on

85,432 87,654 0.975 6.9

Table 2: Verification of Cyclin D3 Overexpression by
qPCR
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Cell Line
Transduc
tion
Group

Gene
Cq
(Average)

ΔCq (Cq
Gene - Cq
GAPDH)

ΔΔCq
(ΔCq
Sample -
ΔCq
Control)

Fold
Change
(2^-
ΔΔCq)

MCF-7

Empty

Vector

(Control)

CCND3 24.5 6.5 0.0 1.0

GAPDH 18.0

MCF-7

Cyclin D3

Overexpre

ssion

CCND3 20.8 2.7 -3.8 14.0

GAPDH 18.1

A549

Empty

Vector

(Control)

CCND3 25.1 7.3 0.0 1.0

GAPDH 17.8

A549

Cyclin D3

Overexpre

ssion

CCND3 21.2 3.5 -3.8 14.0

GAPDH 17.7

Table 3: Analysis of Cell Proliferation by MTT Assay
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Cell Line
Transduction
Group

24 hours
(Absorbance
at 570 nm)

48 hours
(Absorbance
at 570 nm)

72 hours
(Absorbance
at 570 nm)

MCF-7
Empty Vector

(Control)
0.45 ± 0.05 0.82 ± 0.07 1.25 ± 0.11

MCF-7
Cyclin D3

Overexpression
0.58 ± 0.06 1.21 ± 0.09 1.98 ± 0.15

A549
Empty Vector

(Control)
0.41 ± 0.04 0.75 ± 0.06 1.15 ± 0.10

A549
Cyclin D3

Overexpression
0.55 ± 0.05 1.12 ± 0.08 1.85 ± 0.13

Signaling Pathway and Experimental Workflow
Diagrams

Caption: Cyclin D3-CDK4/6-Rb signaling pathway.
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1. Lentiviral Vector Construction

2. Lentivirus Production

3. Stable Cell Line Generation

4. Verification of Overexpression

5. Functional Analysis
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Caption: Experimental workflow for cyclin D3 overexpression.
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Experimental Protocols
Protocol 1: Cloning of Human Cyclin D3 ORF into a
Lentiviral Vector
This protocol describes the cloning of the human cyclin D3 (CCND3) open reading frame

(ORF) into the pLVX-Puro lentiviral vector using restriction enzyme cloning.

Materials:

Human CCND3 cDNA clone or template

pLVX-Puro lentiviral vector

Restriction enzymes (e.g., EcoRI and BamHI) and corresponding buffer

T4 DNA Ligase and buffer

High-fidelity DNA polymerase

dNTPs

Primers for CCND3 ORF amplification with restriction sites

Competent E. coli (e.g., Stbl3)

LB agar plates with ampicillin

Plasmid purification kit

Primer Design:

Forward Primer: 5'- GCG GAATTC GCCACC ATGGAGCTGCTGTGCTGC -3' (Contains an

EcoRI site and a Kozak sequence)

Reverse Primer: 5'- CGC GGATCC TCACAGGCGGCTGAGG -3' (Contains a BamHI site)

Procedure:
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PCR Amplification of CCND3 ORF:

Set up a PCR reaction to amplify the CCND3 ORF using a high-fidelity DNA polymerase.

Use the designed forward and reverse primers.

Perform PCR with an appropriate annealing temperature and extension time for the

CCND3 ORF.

Run the PCR product on an agarose gel to confirm the correct size (~882 bp).

Purify the PCR product using a PCR purification kit.

Restriction Digest:

Digest both the purified CCND3 PCR product and the pLVX-Puro vector with EcoRI and

BamHI.

Incubate at 37°C for 1-2 hours.

Purify the digested vector and insert by gel electrophoresis and gel extraction.

Ligation:

Set up a ligation reaction with the digested pLVX-Puro vector and the CCND3 insert at a

1:3 molar ratio.

Add T4 DNA Ligase and buffer.

Incubate at 16°C overnight or at room temperature for 1-2 hours.

Transformation:

Transform competent E. coli with the ligation product.

Plate the transformed bacteria on LB agar plates containing ampicillin.

Incubate at 37°C overnight.
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Colony Screening and Plasmid Purification:

Pick several colonies and grow them in liquid LB medium with ampicillin.

Purify the plasmid DNA using a miniprep kit.

Verify the correct insertion by restriction digest and Sanger sequencing.

Protocol 2: Lentivirus Production and Transduction
This protocol describes the production of lentiviral particles in HEK293T cells and their use to

transduce target cells.

Materials:

HEK293T cells

pLVX-Puro-CCND3 plasmid

Lentiviral packaging plasmids (e.g., psPAX2 and pMD2.G)

Transfection reagent (e.g., Lipofectamine 3000)

DMEM with 10% FBS

Opti-MEM

Polybrene

Puromycin

0.45 µm syringe filter

Procedure:

Day 1: Seed HEK293T Cells

Seed HEK293T cells in a 10 cm dish so that they reach 70-80% confluency on the day of

transfection.
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Day 2: Transfection

In separate tubes, dilute the pLVX-Puro-CCND3, psPAX2, and pMD2.G plasmids and the

transfection reagent in Opti-MEM according to the manufacturer's instructions.

Combine the diluted DNA and transfection reagent, and incubate to allow complex formation.

Add the transfection complex dropwise to the HEK293T cells.

Incubate for 4-6 hours, then replace the medium with fresh DMEM with 10% FBS.

Day 4 & 5: Virus Harvest

At 48 hours post-transfection, collect the supernatant containing the viral particles.

Filter the supernatant through a 0.45 µm syringe filter.

Add fresh medium to the cells and collect the supernatant again at 72 hours post-

transfection.

The viral supernatant can be used immediately or stored at -80°C.

Day 6: Transduction of Target Cells

Seed the target cells in a 6-well plate.

On the following day, replace the medium with fresh medium containing the lentiviral

supernatant and polybrene (final concentration 4-8 µg/mL).

Incubate for 24-48 hours.

Day 8 onwards: Selection of Stable Cells

Replace the virus-containing medium with fresh medium containing puromycin at a pre-

determined optimal concentration for your cell line.

Replace the selection medium every 2-3 days until non-transduced cells are eliminated.
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Expand the puromycin-resistant cells to establish a stable cyclin D3-overexpressing cell

line.

Protocol 3: Western Blotting for Cyclin D3
This protocol details the detection of cyclin D3 protein levels by Western blotting.

Materials:

Cell lysates from control and cyclin D3-overexpressing cells

RIPA buffer with protease and phosphatase inhibitors

BCA protein assay kit

SDS-PAGE gels

PVDF membrane

Transfer buffer

Blocking buffer (5% non-fat milk in TBST)

Primary antibody: anti-Cyclin D3

Primary antibody: anti-β-actin (loading control)

HRP-conjugated secondary antibody

ECL Western blotting substrate

Chemiluminescence imaging system

Procedure:

Protein Extraction and Quantification:

Lyse cells in RIPA buffer on ice.
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Centrifuge to pellet cell debris and collect the supernatant.

Determine the protein concentration using a BCA assay.

SDS-PAGE and Protein Transfer:

Prepare protein samples by mixing with Laemmli buffer and boiling.

Load equal amounts of protein per lane onto an SDS-PAGE gel.

Run the gel to separate proteins by size.

Transfer the separated proteins to a PVDF membrane.

Immunoblotting:

Block the membrane in blocking buffer for 1 hour at room temperature.

Incubate the membrane with the primary anti-Cyclin D3 antibody overnight at 4°C.

Wash the membrane three times with TBST.

Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

Wash the membrane three times with TBST.

Detection and Analysis:

Incubate the membrane with ECL substrate.

Capture the chemiluminescent signal using an imaging system.

Re-probe the membrane with an anti-β-actin antibody as a loading control.

Perform densitometric analysis to quantify the relative protein expression levels.

Protocol 4: Quantitative Real-Time PCR (qPCR) for
CCND3
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This protocol describes the quantification of CCND3 mRNA levels using qPCR.

Materials:

RNA extraction kit

cDNA synthesis kit

SYBR Green qPCR master mix

Primers for CCND3 and a housekeeping gene (e.g., GAPDH)

qPCR instrument

CCND3 qPCR Primers:

Forward: 5'- CTGGAGGTGTGGCACAAGAA -3'

Reverse: 5'- GGTGGGGTCCAGGTTCATAG -3'

GAPDH qPCR Primers:

Forward: 5'- AATCCCATCACCATCTTCCA -3'

Reverse: 5'- TGGACTCCACGACGTACTCA -3'

Procedure:

RNA Extraction and cDNA Synthesis:

Extract total RNA from control and cyclin D3-overexpressing cells.

Synthesize cDNA from the extracted RNA using a reverse transcription kit.

qPCR Reaction:

Set up qPCR reactions containing SYBR Green master mix, forward and reverse primers

for either CCND3 or GAPDH, and cDNA.
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Run the reactions in a qPCR instrument using a standard thermal cycling protocol.

Data Analysis:

Determine the Cq values for CCND3 and GAPDH in each sample.

Calculate the relative expression of CCND3 using the ΔΔCq method, normalizing to

GAPDH expression.

Protocol 5: Cell Proliferation Assay (MTT)
This protocol outlines the measurement of cell proliferation using the MTT assay.[4]

Materials:

Control and cyclin D3-overexpressing cells

96-well plates

MTT solution (5 mg/mL in PBS)

DMSO

Microplate reader

Procedure:

Cell Seeding:

Seed an equal number of control and cyclin D3-overexpressing cells into 96-well plates.

Include wells with medium only as a blank control.

Cell Culture:

Incubate the cells for 24, 48, and 72 hours.

MTT Assay:
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At each time point, add MTT solution to each well and incubate for 4 hours at 37°C.

Remove the medium and add DMSO to dissolve the formazan crystals.

Shake the plate for 10 minutes to ensure complete dissolution.

Data Acquisition and Analysis:

Measure the absorbance at 570 nm using a microplate reader.

Subtract the absorbance of the blank wells.

Plot the absorbance values over time to compare the proliferation rates of the two cell

populations.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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